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Introduction
Dibutylmagnesium (CAS No. 1191-47-5) is an organomagnesium compound with the chemical

formula C₈H₁₈Mg.[1][2] It is a highly reactive and versatile reagent widely employed in organic

and organometallic synthesis.[3] Unlike the more common Grignard reagents (RMgX),

dibutylmagnesium is a dialkylmagnesium compound, offering distinct solubility and reactivity

profiles. This guide provides a comprehensive overview of the properties, hazards, synthesis,

and key reaction mechanisms of dibutylmagnesium, tailored for professionals in research and

development.

Physicochemical Properties
Dibutylmagnesium is commercially available as a solution in hydrocarbon solvents like heptane

or hexane, and it exists as a waxy solid in its pure form.[4] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Dibutylmagnesium
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Property Value Reference(s)

CAS Number 1191-47-5 [4]

Molecular Formula C₈H₁₈Mg [2]

Molecular Weight 138.53 g/mol [4]

Appearance
Waxy solid (pure); Colorless to

yellowish liquid (in solution)
[3][4]

Melting Point < -71 °C [5]

Decomposition Temperature > 180 °C [6]

Density 0.730 g/mL [6]

Solubility Reacts violently with water [4][6]

Hazards and Safety Information
Dibutylmagnesium is a hazardous substance that requires careful handling in a controlled

laboratory environment. Its primary hazards stem from its pyrophoric nature and high reactivity,

particularly with water and air.[7]

3.1. GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for dibutylmagnesium (Table 2).

Table 2: GHS Hazard Statements for Dibutylmagnesium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://en.wikipedia.org/wiki/Dibutylmagnesium
https://cymitquimica.com/cas/1191-47-5/
https://en.wikipedia.org/wiki/Dibutylmagnesium
https://www.taylorfrancis.com/chapters/edit/10.1201/b16932-5/common-methods-grignard-reagent-preparation-gary-silverman
https://en.wikipedia.org/wiki/Dibutylmagnesium
https://pim-resources.coleparmer.com/sds/09785.pdf
https://www.fishersci.com/store/msds?partNumber=AC377778000&productDescription=DI-N-BUTYLMAGNESIUM&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC377778000&productDescription=DI-N-BUTYLMAGNESIUM&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Dibutylmagnesium
https://www.fishersci.com/store/msds?partNumber=AC377778000&productDescription=DI-N-BUTYLMAGNESIUM&vendorId=VN00032119&countryCode=US&language=en
https://haz-map.com/Agents/8341
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13398194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Description

H250 Catches fire spontaneously if exposed to air

H260
In contact with water releases flammable gases

which may ignite spontaneously

H314 Causes severe skin burns and eye damage

H335 May cause respiratory irritation

H411 Toxic to aquatic life with long lasting effects

3.2. Precautionary Measures and Handling

Safe handling of dibutylmagnesium necessitates stringent adherence to safety protocols:

Inert Atmosphere: All manipulations should be carried out under an inert atmosphere (e.g.,

argon or nitrogen) to prevent contact with air and moisture.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant

laboratory coats, chemical-resistant gloves, and safety goggles.[5]

Ventilation: Use a well-ventilated fume hood to minimize inhalation exposure.

Fire Safety: A Class D fire extinguisher (for combustible metals) should be readily available.

Do not use water, carbon dioxide, or halogenated fire extinguishers.

Spill Management: In case of a spill, cover with a dry, inert absorbent material such as sand

or vermiculite. Do not use water or combustible materials.

3.3. Toxicology

Detailed quantitative toxicological data such as LD50 (median lethal dose) for

dibutylmagnesium is not readily available in published literature.[5][6][8] However, due to its

corrosive nature, it is considered harmful if swallowed, inhaled, or in contact with skin.[7]

Ingestion can cause severe burns to the gastrointestinal tract.[5] Inhalation may lead to

chemical burns in the respiratory tract, and high concentrations of its vapors can cause

drowsiness and dizziness.[5]
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Synthesis of Dibutylmagnesium
Several methods for the synthesis of dibutylmagnesium have been reported. A common

laboratory-scale preparation involves the reaction of 2-chlorobutane with magnesium powder to

form a Grignard reagent, followed by reaction with n-butyllithium.[9]

4.1. Experimental Protocol for Synthesis

The following protocol is based on the method described in patent CN101362772A.[9]

Materials:

Magnesium powder

2-Chlorobutane

n-Butyllithium in hexane

Anhydrous ether or n-hexane (solvent)

Iodine (initiator)

Nitrogen gas supply

Schlenk line apparatus

Reaction kettle with stirrer, reflux condenser, and dropping funnel

Procedure:

Apparatus Setup: Assemble the reaction kettle under a nitrogen atmosphere using a Schlenk

line. Ensure all glassware is thoroughly dried.

Initiation: Charge the reaction kettle with magnesium powder and a crystal of iodine (initiator)

under a positive pressure of nitrogen.

Grignard Reagent Formation:

Prepare a solution of 2-chlorobutane in anhydrous ether or n-hexane.
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Slowly add a small amount of the 2-chlorobutane solution to the stirred magnesium

suspension to initiate the reaction. The initiation is indicated by a color change and a

gentle reflux.

Once the reaction has started, add the remaining 2-chlorobutane solution dropwise while

maintaining a controlled temperature (e.g., 33-35°C in ether or around 68°C in n-hexane)

to form the Grignard reagent, sec-butylmagnesium chloride.[1]

Continue stirring for several hours after the addition is complete to ensure full conversion.

Reaction with n-Butyllithium:

Cool the reaction mixture (e.g., to 0-5°C).[1]

Rapidly add the n-butyllithium solution to the stirred Grignard reagent solution.

Allow the reaction to proceed at this temperature.

Work-up and Isolation:

The reaction mixture will contain precipitated lithium chloride.

Separate the solvent by distillation.

The dibutylmagnesium product can be isolated by filtration of the cooled mixture.

4.2. Synthesis Workflow Diagram
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Synthesis of Dibutylmagnesium

1. Apparatus Setup

2. Grignard Reagent Formation

3. Reaction with n-Butyllithium

4. Work-up and Isolation

Assemble and dry Schlenk line apparatus

Purge with Nitrogen Charge Mg powder and Iodine

Initiate reaction with small addition

Prepare 2-chlorobutane solution

Dropwise addition of 2-chlorobutane solution

Stir to complete Grignard formation

Cool reaction mixture

Add n-butyllithium solution

Stir to form Dibutylmagnesium

Distill off solvent

Filter to isolate product
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Caption: Workflow for the synthesis of dibutylmagnesium.
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Reaction Mechanisms and Applications
Dibutylmagnesium is a valuable reagent in several classes of organic reactions, including

polymerization and hydroboration.

5.1. Ring-Opening Polymerization

Dibutylmagnesium can act as an initiator for the ring-opening polymerization (ROP) of cyclic

esters (lactones) and epoxides.[10][11][12] The polymerization is believed to proceed via a

coordination-insertion mechanism.

5.1.1. Mechanism of Lactone Polymerization

The proposed mechanism involves the coordination of the carbonyl oxygen of the lactone to

the magnesium center, followed by the insertion of the lactone into a magnesium-butyl bond.

This process regenerates an active magnesium alkoxide species that can propagate the

polymerization.
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Coordination-Insertion Mechanism for Lactone ROP
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Caption: Mechanism of dibutylmagnesium-initiated lactone polymerization.

5.2. Hydroboration Reactions
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Dibutylmagnesium can catalyze the hydroboration of alkynes.[13] The mechanism is thought to

involve the formation of a magnesium hydride intermediate, which is the active catalytic

species.

5.2.1. Mechanism of Catalytic Hydroboration

The reaction between dibutylmagnesium and a hydroborating agent (e.g., pinacolborane,

HBpin) generates a magnesium hydride species. This hydride then adds across the alkyne

triple bond, followed by reaction with another molecule of the hydroborating agent to

regenerate the magnesium hydride and produce the vinylborane product.
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Catalytic Cycle of Dibutylmagnesium in Hydroboration
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Caption: Proposed catalytic cycle for dibutylmagnesium in alkyne hydroboration.

Conclusion
Dibutylmagnesium is a potent organometallic reagent with significant applications in synthetic

chemistry. Its high reactivity necessitates stringent safety precautions, but also enables a range

of useful transformations, including the synthesis of other organomagnesium compounds and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b13398194?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13398194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the catalysis of polymerization and hydroboration reactions. A thorough understanding of its

properties, hazards, and reaction mechanisms is crucial for its safe and effective utilization in

research and development. Further investigation into its toxicological profile would be beneficial

for a more complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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